Chromium pentafluoride

Chromium pentafluoride is an inorganic compound with the chemical formula CrF₅, systematically named chromium(V) fluoride. Its International Union of Pure and Applied Chemistry (IUPAC) designation reflects the +5 oxidation state of chromium, a rare valency for this element. Alternative names include pentafluoridochromium and chromium fluoride, though the latter is non-specific and often requires contextual clarification. The compound's CAS Registry Number is 14884-42-5, and its molar mass is 146.988 g/mol.

Historical Development and Discovery

The synthesis of chromium pentafluoride was first reported in the mid-20th century, building on earlier attempts to isolate high-valent chromium fluorides. Initial efforts to produce CrF₆ in the 1960s inadvertently yielded CrF₅, as extreme conditions (400°C, 350 atm fluorine) led to partial decomposition. A breakthrough occurred when researchers fluorinated mixtures of potassium and chromic chlorides, achieving reproducible CrF₅ synthesis at lower pressures. The compound's volatility and sensitivity to hydrolysis delayed its full characterization until advanced spectroscopic methods became available in the 1980s.

Position within Chromium Halide Chemistry

Chromium pentafluoride occupies a unique niche in the chromium halide series:

As the highest fluoride in this series, CrF₅ demonstrates exceptional oxidizing power, capable of fluorinating xenon and converting molecular oxygen to dioxygenyl species (O₂⁺). Its existence confirms chromium's ability to stabilize unusually high oxidation states in fluorine-rich environments.

Significance in High-Valent Transition Metal Chemistry

The stability of CrF₅ challenges traditional concepts of transition metal oxidation state limitations. Chromium's +5 state in this compound arises from:

• Ligand field stabilization: Fluoride's strong field ligand character stabilizes higher oxidation states through enhanced crystal field splitting.
• Polymeric structure: The one-dimensional coordination polymer arrangement distributes electron density across multiple Cr-F bonds, reducing localized charge accumulation.
• Oxidative potential: The compound's ability to act as both a fluoride donor and oxidizer enables unique reaction pathways, making it valuable for studying redox mechanisms in inorganic systems.

Physical State and Appearance

Chromium pentafluoride exists as a red volatile solid under standard conditions [1] [4] [8]. The compound appears as red crystalline solid with a distinctive crimson coloration [4] [8] [11]. The material displays crystalline characteristics and maintains its solid state at room temperature, though it exhibits notable volatility properties [1] [22]. The compound's red appearance is consistent across multiple research sources and represents one of its most distinctive visual characteristics [4] [8] [11].

Melting and Boiling Point Characteristics

The thermal properties of chromium pentafluoride are well-documented in the scientific literature. The compound has a melting point of 34 degrees Celsius (93 degrees Fahrenheit; 307 Kelvin) [1] [4] [8]. This relatively low melting point contributes to the compound's volatility at moderate temperatures [1] [4].

The boiling point of chromium pentafluoride is 117 degrees Celsius (243 degrees Fahrenheit; 390 Kelvin) [4] [8]. The temperature range between the melting and boiling points indicates a relatively narrow liquid phase range of 83 degrees Celsius [4] [8]. These thermal characteristics are fundamental to understanding the compound's behavior under various temperature conditions and its potential applications in chemical processes [4] [8].

Table 1: Thermal Properties of Chromium Pentafluoride

Volatility Properties

Chromium pentafluoride exhibits significant volatility characteristics that are crucial to its physical behavior [1] [22]. The compound is described as a volatile solid that can readily transition to the gas phase at elevated temperatures [1] [22]. This volatility is consistent with its relatively low melting and boiling points compared to other metal fluorides [1] [4].

The volatile nature of chromium pentafluoride is particularly evident at room temperature, where the compound can sublime or evaporate, contributing to its handling challenges in laboratory settings [22]. The volatility properties are directly related to the compound's molecular structure and bonding characteristics [1] [22]. These properties make chromium pentafluoride distinct from lower oxidation state chromium fluorides, which typically exhibit higher thermal stability and lower volatility [1] [4].

Molecular Weight and Composition

The molecular weight of chromium pentafluoride is precisely determined through its atomic composition. The compound has a molecular weight of 146.988 grams per mole [2] [9] [11]. This value is calculated based on the atomic masses of chromium and fluorine atoms in the compound [2] [9].

The compound consists of one chromium atom and five fluorine atoms, giving it the chemical formula chromium pentafluoride [1] [2] [11]. The exact mass of the compound is 146.932521 daltons [2] [13], while the monoisotopic mass is 146.93252 daltons [13] [26]. These precise mass measurements are essential for analytical chemistry applications and mass spectrometry identification [2] [13].

Table 2: Molecular Composition of Chromium Pentafluoride

The elemental composition by mass shows that chromium contributes 35.37% of the total molecular weight, while fluorine contributes 64.63% [11]. This composition reflects the significant contribution of the five fluorine atoms to the overall molecular mass [11].

Isotopic Distribution Patterns

The isotopic distribution of chromium pentafluoride is determined by the natural abundance of chromium and fluorine isotopes. Chromium has four naturally occurring stable isotopes: chromium-50, chromium-52, chromium-53, and chromium-54 [12] [15]. The most abundant chromium isotope is chromium-52, which comprises 83.789% of naturally occurring chromium [12] [15] [17].

Fluorine is monoisotopic in nature, with fluorine-19 being the only stable isotope with 100% natural abundance [16]. This simplifies the isotopic distribution pattern of chromium pentafluoride, as the variation comes solely from the chromium isotopes [16].

Table 3: Chromium Isotopes and Their Properties

Table 4: Major Isotopologues of Chromium Pentafluoride

The isotopic distribution pattern shows that the most abundant isotopologue contains chromium-52, representing approximately 83.79% of all chromium pentafluoride molecules in a natural sample [12] [15]. The second most abundant isotopologue contains chromium-53, comprising about 9.50% of the total [12] [15]. The remaining isotopologues containing chromium-50 and chromium-54 represent smaller fractions of the total isotopic distribution [12] [15] [17].